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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B3044200 Get Quote

An In-depth Technical Guide to the Safe Handling of o-Toluic acid-13C

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for o-Toluic acid-
13C, a stable isotope-labeled compound used in research and development.[1] Adherence to

these guidelines is crucial for ensuring laboratory safety and maintaining the integrity of

experimental work.

Hazard Identification and Classification
o-Toluic acid-13C is classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[2] The primary

hazards are associated with irritation to the skin, eyes, and respiratory system, and it is harmful

if swallowed.[3]

GHS Classification:[2][3]

Acute Toxicity, Oral: Category 4

Skin Corrosion/Irritation: Category 2

Serious Eye Damage/Eye Irritation: Category 2A

Specific Target Organ Toxicity (Single Exposure), Respiratory Tract Irritation: Category 3
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GHS Label Elements:

Pictogram:

alt text

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in

the handling and storage section of this guide.

Physical and Chemical Properties
Understanding the physical and chemical properties of o-Toluic acid-13C is essential for its

safe handling and storage.
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Property Value Reference

Chemical Formula C₇¹³CH₈O₂

CAS Number 70838-82-3

Molecular Weight 137.16 g/mol

Appearance
White to off-white crystalline

solid/powder

Melting Point 102 - 107 °C (216 - 221 °F)

Boiling Point 258 - 259 °C (496 - 498 °F)

Flash Point 148 °C (298 °F)

Solubility 1.2 g/L in water

Auto-ignition Temperature 495 °C (923 °F)

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and maintain the quality of o-
Toluic acid-13C.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. However, the

following are generally recommended:
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PPE Type Specification Reference

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Hand Protection
Protective gloves (e.g., nitrile

rubber).

Skin and Body Protection
Impervious clothing, such as a

lab coat.

Respiratory Protection

Use a suitable respirator if

ventilation is inadequate or

dust is generated.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, or vapors.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Minimize dust generation and accumulation.

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids/alkalis,

and reducing agents.

Recommended storage temperature is -20°C for powder form.

Emergency Procedures and First Aid
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Immediate and appropriate action is crucial in the event of an exposure.

Exposure Route First Aid Measures Reference

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing. If irritation persists,

seek medical attention.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek medical attention.

Spill Response Protocol
Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: Use an inert material (e.g., sand, diatomite) to absorb the spill.
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Collect: Sweep or vacuum up the spilled material and place it into a suitable, labeled

container for disposal.

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Toxicological Information
The toxicological data for o-Toluic acid-13C is limited. The information below is based on the

unlabeled compound, o-Toluic acid.

Toxicity Metric Value Species Reference

LD50 (Intraperitoneal) 422 mg/kg Mouse

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.

Symptoms of Exposure: May cause redness and pain upon eye contact, and inflammation,

itching, scaling, or blistering with skin contact. Inhalation can lead to respiratory irritation, and

ingestion may cause gastrointestinal irritation.

Experimental Workflow and Logic Diagrams
To ensure safety and procedural correctness, a standardized workflow should be followed

when handling o-Toluic acid-13C.
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Safe Handling Workflow for o-Toluic acid-13C

Preparation

Handling

Post-Procedure

Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet

Prepare Engineering Controls (Fume Hood)

Don Personal Protective Equipment (PPE)

Weigh/Measure Compound in Ventilated Area

Perform Experimental Procedure

Securely Cap and Store CompoundSpill or Exposure Occurs

Decontaminate Work Area

Properly Dispose of Waste

Doff and Dispose/Clean PPE

Wash Hands Thoroughly

Follow First Aid/Spill Protocol

Seek Medical Attention

Report Incident

Click to download full resolution via product page

Caption: Workflow for the safe handling of o-Toluic acid-13C.
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This document is intended as a guide and should not replace a thorough review of the official

Safety Data Sheet (SDS) provided by the supplier. Always consult the most current SDS for o-
Toluic acid-13C before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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